Cas no 2227708-64-5 (tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate
• CAS No: 2227708-64-5
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 6235179
• PubChem ID: 165755280
• Update Time: 2025-05-22

tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate
• tert-butyl N-{2-bromo-5-[(1S)-1-hydroxyethyl]phenyl}carbamate
• EN300-1890027
• 2227708-64-5

• Inchi： 1S/C13H18BrNO3/c1-8(16)9-5-6-10(14)11(7-9)15-12(17)18-13(2,3)4/h5-8,16H,1-4H3,(H,15,17)/t8-/m0/s1
• InChI Key： FMTPTGVNCDBIHT-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)[C@H](C)O

Computed Properties

• Exact Mass: 315.04701g/mol
• Monoisotopic Mass: 315.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate

tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate, identified by the CAS number 2227708-64-5, is a complex organic molecule with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structure and potential uses in drug design, agrochemicals, and materials science. In this article, we delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate consists of a phenyl ring substituted with a bromine atom at position 2 and a hydroxymethyl group at position 5. The hydroxymethyl group is further substituted with a tert-butyl carbamate moiety, which introduces steric hindrance and enhances the molecule's stability. This configuration makes the compound highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound. The (1S) configuration of the hydroxymethyl group plays a critical role in determining the compound's reactivity and selectivity. Researchers have employed advanced stereochemical techniques, such as asymmetric catalysis and enantioselective synthesis, to optimize the production of this compound. These methods not only improve yield but also ensure high enantiomeric purity, which is essential for its application in chiral environments.

In terms of synthesis, tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate is typically prepared through a multi-step process involving nucleophilic substitution, carbonyl chemistry, and protection/deprotection strategies. The bromine substituent at position 2 serves as a reactive site for further functionalization, enabling the incorporation of additional groups to tailor the molecule's properties. Recent advancements in catalytic systems have facilitated more efficient and environmentally friendly syntheses, aligning with green chemistry principles.

The applications of this compound are diverse and impactful. In pharmaceutical research, it has been explored as a potential lead compound for drug development due to its ability to modulate enzyme activity and interact with biological targets. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. Additionally, its use in agrochemicals has been investigated for pest control and crop protection applications.

In materials science, tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate has been utilized as a building block for constructing advanced materials with tailored mechanical and electronic properties. Its ability to form stable covalent bonds makes it an ideal candidate for polymer synthesis and cross-linking reactions. Recent research has focused on its application in self-healing polymers and stimuli-responsive materials, which hold great promise for future technological innovations.

The stereochemical integrity of this compound is crucial for its functionality in biological systems. The (1S) configuration ensures proper molecular recognition and binding affinity with target proteins or enzymes. Researchers have employed computational methods, such as molecular docking simulations, to predict the binding modes of this compound with various biological targets. These studies provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

In conclusion, tert-butyl N-{2-bromo-5-(1S)-1-hydroxyethylphenyl}carbamate is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and stereochemical control, positions it as a valuable tool in modern chemistry. As research continues to uncover new applications and improve synthesis techniques, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.